Cas no 649737-12-2 (2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid)

2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid structure
649737-12-2 structure
Product Name:2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid
CAS No:649737-12-2
MF:C12H18N2O4S
MW:286.347321987152
CID:410350
PubChem ID:59712278
Update Time:2025-04-19

2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxylic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-(1-methylethyl)-
    • 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid
    • 2-{[(tert-butoxy)carbonyl]amino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid
    • EN300-1458466
    • 649737-12-2
    • SCHEMBL1715852
    • Inchi: 1S/C12H18N2O4S/c1-6(2)8-7(9(15)16)13-10(19-8)14-11(17)18-12(3,4)5/h6H,1-5H3,(H,15,16)(H,13,14,17)
    • InChI Key: QFXCNZUTQNFHET-UHFFFAOYSA-N
    • SMILES: S1C(=NC(C(=O)O)=C1C(C)C)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 286.09884
  • Monoisotopic Mass: 286.09872823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 88.52

2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid Pricemore >>

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